Cas no 292040-82-5 (1-(4-chlorophenyl)methyl-1H-imidazol-2-amine)
1-(4-chlorophenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL7508654
- EN300-1110025
- 1-[(4-CHLOROPHENYL)METHYL]-1H-IMIDAZOL-2-AMINE
- 292040-82-5
- 1H-Imidazol-2-amine, 1-[(4-chlorophenyl)methyl]-
- 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine
-
- Inchi: 1S/C10H10ClN3/c11-9-3-1-8(2-4-9)7-14-6-5-13-10(14)12/h1-6H,7H2,(H2,12,13)
- InChI Key: BNKOYJFRKZHPGH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CN1C=CN=C1N
Computed Properties
- Exact Mass: 207.0563250g/mol
- Monoisotopic Mass: 207.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 414.9±47.0 °C(Predicted)
- pka: 8.13±0.50(Predicted)
1-(4-chlorophenyl)methyl-1H-imidazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1110025-0.05g |
1-[(4-chlorophenyl)methyl]-1H-imidazol-2-amine |
292040-82-5 | 95% | 0.05g |
$468.0 | 2023-10-27 | |
| Enamine | EN300-1110025-0.1g |
1-[(4-chlorophenyl)methyl]-1H-imidazol-2-amine |
292040-82-5 | 95% | 0.1g |
$490.0 | 2023-10-27 | |
| Enamine | EN300-1110025-0.25g |
1-[(4-chlorophenyl)methyl]-1H-imidazol-2-amine |
292040-82-5 | 95% | 0.25g |
$513.0 | 2023-10-27 | |
| Enamine | EN300-1110025-0.5g |
1-[(4-chlorophenyl)methyl]-1H-imidazol-2-amine |
292040-82-5 | 95% | 0.5g |
$535.0 | 2023-10-27 | |
| Enamine | EN300-1110025-1.0g |
1-[(4-chlorophenyl)methyl]-1H-imidazol-2-amine |
292040-82-5 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-1110025-2.5g |
1-[(4-chlorophenyl)methyl]-1H-imidazol-2-amine |
292040-82-5 | 95% | 2.5g |
$1089.0 | 2023-10-27 | |
| Enamine | EN300-1110025-5.0g |
1-[(4-chlorophenyl)methyl]-1H-imidazol-2-amine |
292040-82-5 | 5g |
$2110.0 | 2023-05-24 | ||
| Enamine | EN300-1110025-10.0g |
1-[(4-chlorophenyl)methyl]-1H-imidazol-2-amine |
292040-82-5 | 10g |
$3131.0 | 2023-05-24 | ||
| Enamine | EN300-1110025-1g |
1-[(4-chlorophenyl)methyl]-1H-imidazol-2-amine |
292040-82-5 | 95% | 1g |
$557.0 | 2023-10-27 | |
| Enamine | EN300-1110025-5g |
1-[(4-chlorophenyl)methyl]-1H-imidazol-2-amine |
292040-82-5 | 95% | 5g |
$1614.0 | 2023-10-27 |
1-(4-chlorophenyl)methyl-1H-imidazol-2-amine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine
Research Update on 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine (CAS: 292040-82-5): Recent Advances and Applications
1-(4-chlorophenyl)methyl-1H-imidazol-2-amine (CAS: 292040-82-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent literature highlights the role of 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine in the synthesis of imidazole derivatives, which are known for their broad-spectrum biological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a building block for the development of antifungal agents. The compound's unique structural features, including the chlorophenyl and imidazole moieties, contribute to its ability to interact with fungal cytochrome P450 enzymes, thereby inhibiting ergosterol biosynthesis.
In addition to its antifungal properties, 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine has shown promise in the field of oncology. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that derivatives of this compound exhibit potent inhibitory effects on certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer.
From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This method employs green chemistry principles, such as the use of catalytic reagents and solvent-free conditions, making it more sustainable for large-scale production.
Despite these promising developments, challenges remain in the clinical translation of 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Ongoing research is focused on designing analogs with improved drug-like properties while retaining the desired biological activity.
In conclusion, 1-(4-chlorophenyl)methyl-1H-imidazol-2-amine (CAS: 292040-82-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatile applications in antifungal and anticancer drug development, coupled with advances in synthetic methodologies, position it as a valuable scaffold for future therapeutic innovations. Continued research efforts are expected to further elucidate its potential and overcome existing limitations in its development as a clinical candidate.
292040-82-5 (1-(4-chlorophenyl)methyl-1H-imidazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)